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Compound of Interest

Compound Name: BFE-61

Cat. No.: B1666940 Get Quote

Boron trifluoride etherate is a widely used Lewis acid catalyst in organic synthesis. Its versatility

and efficacy in promoting a variety of chemical transformations make it an indispensable tool

for chemists.

Chemical Information and Properties
Property Value

CAS Number 109-63-7

Molecular Formula C₄H₁₀BF₃O

Molecular Weight 141.93 g/mol

Appearance Colorless to light yellow fuming liquid

Density 1.125 g/mL at 25 °C

Boiling Point 126-129 °C

Melting Point -58 °C

Solubility
Soluble in most organic solvents. Reacts with

water.

Mechanism of Action as a Lewis Acid
Boron trifluoride etherate functions as a potent Lewis acid due to the electron-deficient boron

atom. The diethyl ether molecule acts as a convenient carrier for the gaseous boron trifluoride,

rendering it a manageable liquid. In reactions, the boron atom readily accepts electron pairs
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from Lewis bases (e.g., the oxygen atom of a carbonyl group), thereby activating the substrate

for subsequent nucleophilic attack or rearrangement.
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To cite this document: BenchChem. [Section 1: Boron Trifluoride Etherate (BF₃·OEt₂)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666940#bfe-61-cas-number-and-chemical-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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